Cas no 5449-00-3 (methyl naphthalen-1-ylcarbamate)
5449-00-3 structure
Product Name:methyl naphthalen-1-ylcarbamate
CAS No:5449-00-3
MF:C12H11NO2
MW:201.221243143082
CID:941542
PubChem ID:227026
Update Time:2025-04-19
methyl naphthalen-1-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- methyl naphthalen-1-ylcarbamate
- methyl N-naphthalen-1-ylcarbamate
- AKOS003441992
- NSC-18126
- DS-011468
- IZPAJCSXPWFEPU-UHFFFAOYSA-N
- DTXSID30280712
- Carbamic acid, 1-naphthalenyl-, methyl ester
- 5449-00-3
- N-1-Naphthylaminoformic acid, methyl ester
- Methyl 1-naphthylcarbamate #
- SCHEMBL283066
- Methyl N-(1-naphthyl)carbamate
- Methyl 1-naphthalenecarbamate
- Methyl N-.alpha.-naphthylcarbamate
- methyl N-(naphthalen-1-yl)carbamate
- NSC18126
- 1-Naphthalenecarbamic acid, methyl ester
-
- Inchi: 1S/C12H11NO2/c1-15-12(14)13-11-8-4-6-9-5-2-3-7-10(9)11/h2-8H,1H3,(H,13,14)
- InChI Key: IZPAJCSXPWFEPU-UHFFFAOYSA-N
- SMILES: O(C)C(NC1C=CC=C2C=CC=CC2=1)=O
Computed Properties
- Exact Mass: 201.07903
- Monoisotopic Mass: 201.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.234
- Boiling Point: 301.4°C at 760 mmHg
- Flash Point: 136.1°C
- Refractive Index: 1.659
- PSA: 38.33
methyl naphthalen-1-ylcarbamate Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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